Cas no 2137451-83-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137451-83-1
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5256391
• PubChem ID: 165438629
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2137451-83-1
• EN300-364032
• 4-cyclopropyl-1-[(propan-2-yl)amino]pentane-2,4-diol
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H23NO2/c1-8(2)12-7-10(13)6-11(3,14)9-4-5-9/h8-10,12-14H,4-7H2,1-3H3
• InChI Key： ZXKRCEOAOKVUAM-UHFFFAOYSA-N
• SMILES： OC(C)(CC(CNC(C)C)O)C1CC1

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 331.0±27.0 °C(Predicted)
• pka: 14.88±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2137451-83-1 and INDEX NAME NOT YET ASSIGNED

The compound with the CAS No. 2137451-83-1 is a novel molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for various therapeutic applications due to its unique structural and functional properties.

CAS No. 2137451-83-1 is a synthetic compound that has been synthesized through advanced chemical techniques, including multi-step organic synthesis and catalytic processes. The molecule's structure includes a core scaffold that is known for its high stability and low toxicity, making it an attractive candidate for drug development. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, which are critical factors in large-scale production.

In terms of its chemical properties, CAS No. 2137451-83-1 exhibits high solubility in both aqueous and organic solvents, which facilitates its use in various formulations. The compound's stability under different pH conditions and temperatures has also been extensively studied, ensuring its reliability in diverse pharmaceutical applications. These properties make it suitable for use in oral, injectable, and topical formulations.

The biological activity of CAS No. 2137451-83-1 has been the subject of numerous preclinical studies. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. Additionally, the compound has shown promise in reducing inflammation by modulating the expression of pro-inflammatory cytokines.

In vivo studies have further validated these findings. Animal models have been used to evaluate the efficacy and safety of CAS No. 2137451-83-1. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant side effects. These findings are crucial for advancing the compound into clinical trials.

The potential therapeutic applications of CAS No. 2137451-83-1 are diverse and include the treatment of various diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Ongoing research is focused on identifying specific disease targets and optimizing the compound's pharmacokinetic properties to enhance its therapeutic index.

In addition to its therapeutic potential, CAS No. 2137451-83-1 has also been explored for its use as a research tool in academic and industrial settings. Its unique chemical structure makes it an ideal candidate for studying molecular interactions and signaling pathways involved in disease processes.

The development of CAS No. 2137451-83-1 is part of a broader trend in medicinal chemistry towards the discovery of novel compounds with improved efficacy and safety profiles. Advances in computational chemistry and high-throughput screening technologies have played a crucial role in identifying promising lead compounds like this one.

Future directions for research on CAS No. 2137451-83-1 include further optimization of its chemical structure to enhance its pharmacological properties, as well as conducting more extensive preclinical studies to gather comprehensive data on its safety and efficacy. Clinical trials are expected to begin in the near future, which will provide valuable insights into the compound's potential as a therapeutic agent.

In conclusion, the compound with the CAS No. 2137451-83-1, currently known as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical properties, biological activity, and potential therapeutic applications make it a promising candidate for further development and clinical evaluation.